Cas no 857410-55-0 (2-(Benzylamino)-4-methylpyrimidine-5-carboxylic acid)

• Product Name: 2-(Benzylamino)-4-methylpyrimidine-5-carboxylic acid
• CAS No: 857410-55-0
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• MDL: MFCD09439072
• CID: 3155701
• PubChem ID: 16653152
• Update Time: 2025-09-27

2-(Benzylamino)-4-methylpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Benzylamino)-4-methylpyrimidine-5-carboxylic acid
• BBL008456
• MFCD09439072
• H32069
• 5-pyrimidinecarboxylic acid, 4-methyl-2-[(phenylmethyl)amino]-
• 2-(BENZYLAMINO)-4-METHYL-5-PYRIMIDINECARBOXYLIC ACID
• AKOS002671355
• 2-(benzylamino)-4-methylpyrimidine-5-carboxylicacid
• VS-01920
• ALBB-017291
• HMS1625O22
• STK508789
• SB60248
• 857410-55-0

• MDL： MFCD09439072
• Inchi： 1S/C13H13N3O2/c1-9-11(12(17)18)8-15-13(16-9)14-7-10-5-3-2-4-6-10/h2-6,8H,7H2,1H3,(H,17,18)(H,14,15,16)
• InChI Key： ABLBDYTXAHBWRH-UHFFFAOYSA-N
• SMILES： OC(C1C=NC(=NC=1C)NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 243.100776666Da
• Monoisotopic Mass: 243.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.1Ų

2-(Benzylamino)-4-methylpyrimidine-5-carboxylic acid Security Information

• HazardClass：IRRITANT

Additional information on 2-(Benzylamino)-4-methylpyrimidine-5-carboxylic acid

Recent Advances in the Study of 2-(Benzylamino)-4-methylpyrimidine-5-carboxylic acid (CAS: 857410-55-0)

2-(Benzylamino)-4-methylpyrimidine-5-carboxylic acid (CAS: 857410-55-0) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds and its direct pharmacological effects. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic pathways, and biological activities.

One of the most notable advancements in the study of 2-(Benzylamino)-4-methylpyrimidine-5-carboxylic acid is its application in the development of kinase inhibitors. Kinases are critical targets in cancer therapy, and pyrimidine derivatives have been extensively investigated for their ability to modulate kinase activity. Recent research published in the Journal of Medicinal Chemistry highlights the compound's utility as a scaffold for designing selective kinase inhibitors, particularly those targeting the PI3K/AKT/mTOR pathway, which is implicated in various cancers.

In addition to its role in kinase inhibition, 2-(Benzylamino)-4-methylpyrimidine-5-carboxylic acid has been studied for its antimicrobial properties. A 2023 study in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibit potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for developing new antibiotics.

The synthetic pathways for 2-(Benzylamino)-4-methylpyrimidine-5-carboxylic acid have also been optimized in recent years. A team of researchers from the University of Cambridge reported a novel, high-yield synthesis method that reduces the number of steps and improves overall efficiency. This advancement is particularly significant for large-scale production, making the compound more accessible for further pharmacological studies and industrial applications.

Despite these promising developments, challenges remain in the clinical translation of 2-(Benzylamino)-4-methylpyrimidine-5-carboxylic acid and its derivatives. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural modifications and in vivo studies. However, the compound's versatility and demonstrated bioactivity make it a valuable candidate for continued research in drug discovery and development.

In conclusion, 2-(Benzylamino)-4-methylpyrimidine-5-carboxylic acid (CAS: 857410-55-0) represents a promising scaffold in medicinal chemistry, with applications ranging from kinase inhibition to antimicrobial therapy. Recent studies have expanded our understanding of its chemical and biological properties, paving the way for future innovations in drug design. Continued research efforts will be essential to fully realize its therapeutic potential and overcome existing limitations.